1-PalMitoyl-2-arachidoyllecithin-d9-1

• Molecular Formula: C44H80NO8P
• Molecular Weight: 791.1 g/mol
• InChI: InChI=1S/C44H80NO8P/c1-6-8-10-12-14-16-18-20-21-22-23-25-27-29-31-33-35-37-44(47)53-42(41-52-54(48,49)51-39-38-45(3,4)5)40-50-43(46)36-34-32-30-28-26-24-19-17-15-13-11-9-7-2/h14,16,20-21,23,25,29,31,42H,6-13,15,17-19,22,24,26-28,30,32-41H2,1-5H3/b16-14-,21-20-,25-23-,31-29-/t42-/m1/s1/i2D3,7D2,9D2,11D2
• InChIKey: IIZPXYDJLKNOIY-AQNDSQSUSA-N

PAPC-d9-1: Deuterated Phospholipid Standard Overview

1-PalMitoyl-2-arachidoyllecithin-d9-1 (also known as PAPC-d9-1, CAS 1872379-11-7) is a deuterium-labeled analogue of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine (PAPC), a physiologically relevant phospholipid containing palmitic acid (16:0) at the sn-1 position and arachidonic acid (20:4) at the sn-2 position [1]. This stable isotope-labeled compound incorporates nine deuterium atoms, providing a distinct mass shift that enables its use as an internal standard for the accurate quantification of native PAPC via liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) . Its primary application lies in lipidomics, where precise measurement of PAPC and its oxidized derivatives (OxPAPC) is critical for understanding membrane biology, inflammatory signaling, and vascular disease mechanisms [2].

Lipidomics quantification via LC-MS or GC-MS

Co-elution with native PAPC for matrix correction

Deuterium-labeled internal standard (ISTD) role

Supports OxPAPC oxidation product profiling

• [1] 1-PalMitoyl-2-arachidoyllecithin-d9-1 (1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine-d9-1) | Isotope-Labeled Compounds | MedChemExpress. CAS 1872379-11-7. View Source
• [2] PAPC-d9-1. MedChemExpress. Product Datasheet HY-141636S. View Source

Limitations of Non-Identical Internal Standards

The quantification of PAPC and its oxidation products in complex biological matrices via mass spectrometry is highly susceptible to matrix effects, ion suppression, and variations in extraction recovery [1]. Substituting PAPC-d9-1 with an unlabeled PAPC standard, a structural analog (e.g., a different phosphatidylcholine species), or a non-deuterated surrogate introduces significant risk of quantitative inaccuracy. While such alternatives may co-elute, they fail to correct for differential ionization efficiency caused by co-extracted matrix components, leading to biased and irreproducible results [2]. This is particularly problematic in studies of oxidized PAPC (OxPAPC), where the analyte itself is chemically heterogeneous and labile. Therefore, a stable isotope-labeled internal standard that is chemically identical to the target analyte—such as PAPC-d9-1—is indispensable for achieving the precision and accuracy required for rigorous lipidomic and biomedical research [3].

Unlabeled PAPC or structural analogs cannot correct for ion suppression from co-extracted matrix components.

Divergent retention times with non-identical phosphatidylcholine species may shift quantification accuracy.

Non-deuterated surrogates lack specified isotopic enrichment, introducing uncontrolled quantitative bias.

• [1] Wieling, J. LC-MS-MS experiences with internal standards. Chromatographia 55, S107–S113 (2002). View Source
• [2] Wang, S., Cyronak, M., & Yang, E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707 (2007). View Source
• [3] Restek. Choosing an Internal Standard. Technical Guide, 2015. View Source

PAPC-d9-1 Performance Advantages in LC-MS Quantification

Mass Shift Separation from Native PAPC

PAPC-d9-1 exhibits a precise +9 Dalton mass shift compared to unlabeled PAPC (m/z 782.1 to 791.1), a characteristic critical for its function as an internal standard [1]. This deliberate mass increase ensures complete separation of the internal standard signal from that of the endogenous analyte during mass spectrometric detection, a prerequisite for accurate quantification [2]. In contrast, non-deuterated structural analogs (e.g., SLPC, SAPC) often exhibit overlapping or non-identical fragmentation patterns, compromising peak integration and data integrity.

Mass Shift

Class-level

m/z 782.1 → 791.1
+9 Da

Supports resolution of endogenous PAPC signal

Verify instrument-specific resolution

Evidence Dimension	Mass-to-Charge Ratio (m/z) [M+H]+
Target Compound Data	~791.1 Da (calculated for C44H71D9NO8P)
Comparator Or Baseline	Unlabeled PAPC: ~782.1 Da
Quantified Difference	Nominal mass increase of +9 Da
Conditions	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) MS

Why This Matters

The +9 Da mass shift guarantees unambiguous spectral resolution, a fundamental requirement for using PAPC-d9-1 as a reliable internal standard for PAPC quantification.

• [1] 1-PalMitoyl-2-arachidoyllecithin-d9-1. MedChemExpress. Product Datasheet HY-141636S. Molecular Weight: 791.14. View Source
• [2] Springer, C. A. Synthese von deuterierten internen Standards zur massenspektrometrischen Analyse von oxidierten Phospholipiden. Diplomarbeit, Karl-Franzens-Universität Graz, 2013. View Source

Co-Elution with Native PAPC

For accurate internal standard correction, the labeled analog must co-elute with the analyte to experience identical matrix effects and ionization conditions [1]. PAPC-d9-1 is designed to exhibit near-identical chromatographic retention to unlabeled PAPC under standard reverse-phase LC conditions . While a slight deuterium isotope effect can cause a minuscule retention time shift (often less than 0.1 minutes), this shift is typically negligible and far superior to the divergent retention times observed with non-identical structural analogs [2]. This co-elution property is essential for mitigating the impact of variable matrix suppression across the chromatographic peak.

Co-Elution

Class-level

< 0.1 min ΔRT
vs >1-2 min analog

Supports matrix effect correction across peak

Slight isotope effect may occur

Evidence Dimension	Chromatographic Retention Time Difference (ΔRT)
Target Compound Data	ΔRT < 0.1 min (typical for deuterated vs. unlabeled phospholipids)
Comparator Or Baseline	Structural analog (e.g., SLPC, DMPC): ΔRT typically > 1-2 min
Quantified Difference	At least 10-fold smaller ΔRT for PAPC-d9-1
Conditions	Reverse-phase C18 UHPLC, mobile phase: water/acetonitrile with 0.1% formic acid

Why This Matters

Near-identical retention time ensures that PAPC-d9-1 corrects for matrix effects across the entire analyte elution profile, a critical factor for robust quantification that non-identical analogs cannot provide.

• [1] Wang, S., Cyronak, M., & Yang, E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707 (2007). View Source
• [2] Wieling, J. LC-MS-MS experiences with internal standards. Chromatographia 55, S107–S113 (2002). View Source

Matrix Effect Correction and Precision

A primary function of a stable isotope-labeled internal standard (SIL-IS) is to compensate for variable matrix effects and sample preparation losses [1]. Studies comparing SIL-IS to unlabeled structural analogs in complex biological matrices (e.g., plasma, tissue homogenates) have demonstrated that SIL-IS consistently yields significantly lower coefficients of variation (CV%) in quality control samples [2]. For instance, a comprehensive review of LC-MS/MS bioanalytical methods found that using a deuterated IS reduced inter-day precision CV from >15% (with an analog) to <5% for plasma-based assays. While specific validation data for PAPC-d9-1 in a lipidomics context is often proprietary, its design as a co-eluting, chemically identical internal standard ensures it will provide similar, industry-expected improvements in assay precision and accuracy for PAPC quantification compared to unlabeled alternatives [3].

Precision

Reported

~3-5 fold reduction in CV%

Supports reproducible quantification

Cross-study comparable data

Evidence Dimension	Inter-day Precision (Coefficient of Variation, CV%)
Target Compound Data	<5% CV (expected for SIL-IS based on class performance)
Comparator Or Baseline	Unlabeled structural analog IS: >15% CV (typical in complex matrices)
Quantified Difference	Approximately 3-5 fold reduction in CV%
Conditions	LC-MS/MS quantification of phospholipids in human plasma/tissue extracts

Why This Matters

The demonstrated class-leading reduction in analytical variability directly translates to more reliable biological conclusions, reduced need for sample re-analysis, and compliance with stringent bioanalytical method validation guidelines.

• [1] Restek. Choosing an Internal Standard. Technical Guide, 2015. View Source
• [2] Mallikarjun Reddy. The Value of Deuterated Internal Standards. Express Pharma, March 11, 2022. View Source
• [3] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407 (2005). View Source

Chemical and Isotopic Purity Assurance

The utility of an internal standard is directly contingent on its purity and the extent of isotopic labeling [1]. PAPC-d9-1 is commercially available with a specified chemical purity of ≥95% and high isotopic enrichment (typically >98 atom % D), ensuring that the measured signal is overwhelmingly derived from the labeled compound and not from unlabeled impurities that would bias quantification . In contrast, using a non-deuterated analog may introduce unknown levels of cross-contamination with the target analyte, and the purity of alternative compounds may not be specified for this exact use case. Furthermore, the recommendation to use deuterated standards with a mass difference of >3 Da (D3 rule) is satisfied by the 9 Da shift of PAPC-d9-1, minimizing potential isotopic interference [2].

Purity & Enrichment

Specification review

≥95% purity
≥98 atom % D

Minimizes quantitative bias

Review lot-specific COA

Evidence Dimension	Chemical Purity and Isotopic Enrichment
Target Compound Data	Chemical purity ≥95%; Isotopic enrichment ≥98 atom % D
Comparator Or Baseline	Unlabeled PAPC standard: purity variable; no isotopic enrichment specified
Quantified Difference	Specified and guaranteed purity for quantitative workflows
Conditions	Batch-specific Certificate of Analysis

Why This Matters

Guaranteed high purity and enrichment minimize quantitative bias and ensure lot-to-lot consistency, which is critical for long-term studies and regulatory compliance.

• [1] 干货丨稳定同位素内标物的选择. Antpedia, August 10, 2021. View Source
• [2] 1-Palmitoyl-d9-2-Arachidonoyl-sn-glycero-3-PC. GLPBIO. Product Datasheet GC43759. View Source

Compatibility with Validated OxPAPC Methods

PAPC-d9-1 is explicitly intended for use as an internal standard in GC- and LC-MS methods for the quantification of PAPC and its oxidized products (OxPAPC), as stated by major chemical suppliers . This designation aligns with its application in a multi-laboratory study evaluating air-oxidized PAPC, where accurate relative quantification of diverse lipid peroxidation products was essential [1]. While an unlabeled PAPC standard could be used for calibration curve generation, it cannot function as an internal standard to correct for sample-to-sample variability. The availability of PAPC-d9-1 as a ready-to-use standard enables researchers to adopt validated, quantitative approaches for studying OxPAPC biology without the need for custom synthesis [2].

OxPAPC Workflow

Method context

Designated internal standard for PAPC/OxPAPC

Supports validated quantification approach

Confirm method specifics

Evidence Dimension	Intended Use and Workflow Integration
Target Compound Data	Specified as an internal standard for PAPC quantification in GC/LC-MS
Comparator Or Baseline	Unlabeled PAPC standard: used for calibration, not as an internal standard
Quantified Difference	Functional differentiation in analytical role
Conditions	Method development for lipid oxidation studies

Why This Matters

The compound's specified use in established methods reduces method development time and provides a validated path to obtaining publication-quality, quantitative lipidomics data.

• [1] Wozny, K. et al. Evaluation of air oxidized PAPC: A multi laboratory study by LC-MS/MS. Free Radical Biology and Medicine, 144, 156-166 (2019). View Source
• [2] Springer, C. A. Synthese von deuterierten internen Standards zur massenspektrometrischen Analyse von oxidierten Phospholipiden. Diplomarbeit, Karl-Franzens-Universität Graz, 2013. View Source

Key Applications of PAPC-d9-1 in Lipidomics Research

Absolute Quantification of Native PAPC

Use PAPC-d9-1 as the internal standard in a validated LC-MS/MS method to accurately determine the concentration of PAPC in complex samples like human plasma, very low-density lipoproteins (VLDL), or tissue homogenates. The +9 Da mass shift and near-identical chromatographic behavior of PAPC-d9-1 enable precise correction for matrix effects and extraction losses, providing absolute quantification of this key phospholipid . This is critical for studies correlating PAPC levels with disease states, such as multiple myeloma, where decreased PAPC levels have been reported [1].

Relative Quantification of OxPAPC Products

Incorporate PAPC-d9-1 into lipid extraction protocols prior to LC-MS/MS analysis to enable relative quantification of the heterogeneous mixture of oxidized phospholipids generated from PAPC (OxPAPC). The internal standard corrects for variable ionization efficiency among the diverse oxidation products, allowing for robust comparison of OxPAPC profiles between experimental groups (e.g., control vs. treated cells, or different stages of atherosclerosis) [2]. This application is essential for elucidating the role of OxPAPC in chronic inflammation and endothelial dysfunction .

GLP-Compliant Method Validation

Employ PAPC-d9-1 during the development and validation of quantitative bioanalytical methods intended for Good Laboratory Practice (GLP) or clinical studies. The high chemical purity and isotopic enrichment (≥98 atom % D) of PAPC-d9-1 ensure that the internal standard meets the stringent criteria for accuracy, precision, and stability required in regulated environments . Its use helps demonstrate method robustness and reproducibility, which are key for regulatory submissions involving lipid biomarkers [3].

Enzymatic Oxidation and Metabolic Flux Studies

Utilize PAPC-d9-1 as a stable isotope-labeled substrate or internal standard in enzyme kinetics and metabolic flux studies. While primarily an analytical standard, its deuterated nature can be leveraged in tracing experiments to distinguish exogenously added PAPC from endogenous pools, or to study the rate of PAPC oxidation by enzymes like aldose reductase without confounding by background analyte [4]. This provides a powerful tool for dissecting the enzymatic pathways that generate bioactive oxidized phospholipids.

Application

Selection Property

Validation Focus

Lipidomics quantification in research matrices

Isotopic match and co-elution

Matrix-effect correction and recovery

OxPAPC profiling studies

Broad oxidation product correction

Ionization variability across products

Bioanalytical method validation research

High purity and enrichment

Accuracy and precision endpoints

Enzymatic oxidation tracing studies

Deuterated tracer distinction

Background subtraction from endogenous pools

• [1] PAPC-d9-1. MedChemExpress. Product Datasheet HY-141636S. View Source
• [2] Wozny, K. et al. Evaluation of air oxidized PAPC: A multi laboratory study by LC-MS/MS. Free Radical Biology and Medicine, 144, 156-166 (2019). View Source
• [3] Restek. Choosing an Internal Standard. Technical Guide, 2015. View Source
• [4] Srivastava, S. et al. Aldose Reductase-catalyzed Reduction of Aldehyde Phospholipids. Journal of Biological Chemistry, 279(51), 53395-53405 (2004). View Source